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GRDO081 at a Glance

GRDO081 is characterized as a dual PI3K/mTOR inhibitor [1]. This means its primary mechanism of action
is to simultaneously inhibit two closely related proteins: Phosphoinositide 3-Kinase (PI3K) and the
mammalian target of rapamycin (mTOR). Both are core components of a critical intracellular signaling
pathway that regulates cell growth, proliferation, and survival. Inhibiting this pathway is a common strategy

in oncology drug development, particularly for certain cancer types.

Summary of Subchronic Toxicity Data

The table below summarizes the key findings from a 28-day repeated-dose toxicity study of GRDO081 in
Sprague-Dawley rats and beagle dogs [1].

Parameter Sprague-Dawley Rats Beagle Dogs
Dose Levels 2,5,10 1,2, 4
(mgl/kg/day)
Mortality Unscheduled mortality at 5 and 10 Not reported
mg/kg/day
Primary Myelosuppression, Immunosuppression,  Myelosuppression, Immunosuppression,
Toxicities Hematological toxicity, Moderate liver, Hematological toxicity, Moderate liver,
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Parameter Sprague-Dawley Rats

Beagle Dogs

pancreas, and kidney toxicity

Reversibility Most effects were reversible after a 14-
day recovery period

NOAEL < 2 mg/kg/day

Abbreviation: NOAEL, No-Observed-Adverse-Effect Level.

pancreas, and kidney toxicity

Most effects were reversible after a 14-
day recovery period

1 mg/kg/day

The study noted that these adverse effects are consistent with the intended pharmacological action on the

PI3BK/mTOR pathway, as this signaling cascade is involved in numerous physiological functions across

different organ systems [1].

Experimental Protocol Overview

The primary available study provides a high-level overview of its methodology [1]. A detailed, step-by-step

experimental protocol for investigating GRDO081's mechanism of action is not available in the public

domain.

Here is a summary of the in vivo toxicity study design:

¢ Test System: Sprague-Dawley rats and beagle dogs.
¢ Administration: Oral administration (gavage).

e Dosing Regimen: Consecutive daily dosing for 28 days.

e Dose Groups: Rats (2, 5, 10 mg/kg/day); Dogs (1, 2, 4 mg/kg/day).
e Recovery Period: A 14-day period followed the dosing phase to assess the reversibility of observed

effects.

¢ Endpoints Monitored: The study focused on toxicological outcomes, including mortality, clinical

observations, hematology, and histopathological examination of tissues.

The PISBK/ImTOR Signaling Pathway

While a specific diagram for GRDO081 is not available, the following flowchart illustrates the general
PI3BK/AKT/mTOR signaling pathway that GRDO081 is designed to inhibit. As a dual inhibitor, GRD081
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likely acts at the key nodes of PI3K and mTORC1/2.
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General PI3K/mTOR pathway inhibited by GRDO081.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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